6-(ethanesulfonyl)-4-({3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

• IUPAC Name: 6-ethylsulfonyl-4-[[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C22H23N3O6S/c1-4-32(27,28)17-9-10-19-18(11-17)25(21(26)13-29-19)12-20-23-22(24-31-20)15-5-7-16(8-6-15)30-14(2)3/h5-11,14H,4,12-13H2,1-3H3
• InChI Key: GZVDATAQGCCSSL-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC2=C(C=C1)OCC(=O)N2CC3=NC(=NO3)C4=CC=C(C=C4)OC(C)C
• Molecular Formula: C22H23N3O6S
• Molecular Weight: 457.5 g/mol
• CAS No.: 1207029-90-0

Description

The structure comprises:

• 1,4-Benzoxazin-3-one core: A bicyclic system with oxygen and nitrogen atoms, contributing to rigidity and hydrogen-bonding capacity.
• Ethanesulfonyl group at position 6: Enhances polarity and metabolic stability compared to non-sulfonated analogs.
• Substituted 1,2,4-oxadiazole moiety: Linked via a methyl group at position 4, featuring a 4-(propan-2-yloxy)phenyl substituent. This group may improve lipophilicity and receptor interactions.

For example, describes the synthesis of benzoxazine acetates with oxadiazole groups via nucleophilic substitution or esterification . The ethanesulfonyl group likely originates from sulfonation or alkylation reactions, as seen in using K₂CO₃ and DMF for functionalization .

Potential Applications: Benzoxazinones are explored for antimicrobial, anticancer, and CNS-targeting activities.

Comparison with Similar Compounds

Structural Analogs and Key Features

The following table compares the target compound with structurally related derivatives:

Compound Name	Structural Features	Molecular Formula (Weight)	Key Substituents	Reported Activity/Properties
Target Compound	1,4-Benzoxazin-3-one, ethanesulfonyl, oxadiazole-methyl	~C₂₁H₂₃N₃O₅S (437.5 g/mol)*	6-ethanesulfonyl, 4-oxadiazole-propan-2-yloxy	Hypothesized kinase inhibition (structural analogy)
4-(3-(6-Methyl-3-oxo-2H-benzo[b][1,4]oxazin-4-yl)propanoyl)-N-phenylpiperazine-1-carboxamide	1,4-Benzoxazin-3-one, propanoyl-piperazine	C₂₃H₂₄N₄O₄ (444.5 g/mol)	6-methyl, propanoyl-piperazine	Serotonin receptor modulation
2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	1,2,4-Triazole, phenylsulfonyl, difluorophenyl	C₂₈H₂₀F₂N₃O₂S (524.5 g/mol)	Phenylsulfonyl, difluorophenyl	Antifungal, CYP450 inhibition
Substituted-phenyl-1,2,4-oxadiazole-methyl-2-(3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)acetate	1,4-Benzoxazin-3-one, oxadiazole-methyl acetate	C₂₃H₂₂N₂O₅ (418.4 g/mol)	Acetate, substituted phenyl-oxadiazole	Antimicrobial (broad-spectrum)
6-[(4-Ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methoxy]-2-phenylpyridazin-3-one	Pyridazinone, triazole-sulfanyl	C₁₆H₁₆N₆O₂S (380.4 g/mol)	Ethyl-triazole, sulfanyl	Antioxidant, moderate cytotoxicity

Pharmacological Activity and SAR Insights

• Role of the 1,4-Benzoxazin-3-one Core: highlights that substituents at position 4 (e.g., propanoyl-piperazine) enhance serotonin receptor affinity, suggesting the target compound’s oxadiazole-methyl group may similarly modulate receptor interactions .
• Ethanesulfonyl vs. Phenylsulfonyl : The target’s smaller ethanesulfonyl group (vs. phenylsulfonyl in ) may reduce steric hindrance, improving solubility and target binding .
• Oxadiazole vs. Triazole Moieties : Oxadiazoles (as in the target and ) exhibit greater metabolic stability than triazoles () due to reduced susceptibility to enzymatic cleavage .

Physicochemical Properties

• Lipophilicity : The 4-(propan-2-yloxy)phenyl group on the oxadiazole may counterbalance the sulfonyl group’s polarity, optimizing membrane permeability.